![molecular formula C27H22BrClF3NO2 B296579 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline](/img/structure/B296579.png)
4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
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Overview
Description
The compound 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a novel chemical compound that has attracted the attention of many researchers due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood. However, it has been shown to inhibit the growth of breast cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the production of inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have activity against cancer cells and to have anti-inflammatory activity. It has also been shown to be relatively non-toxic to normal cells.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline in lab experiments include its potential applications in cancer research and its anti-inflammatory activity. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. Additionally, its synthesis method is complex and may be difficult to reproduce in some laboratories.
Future Directions
There are several future directions for research on 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One direction is to further investigate its mechanism of action and its potential applications in cancer research and the treatment of inflammatory diseases. Another direction is to explore its potential use in combination with other drugs or therapies. Additionally, further research could be done to optimize its synthesis method and to develop more efficient routes of synthesis.
Synthesis Methods
The synthesis of 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline involves a series of chemical reactions. The starting material is 3-bromo-4-hydroxy-5-methoxybenzaldehyde, which is reacted with benzyl bromide to form 4-(benzyloxy)-3-bromo-5-methoxybenzaldehyde. This intermediate is then reacted with 1,2,3,4-tetrahydro-9H-carbazole to form 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-9H-carbazole. Finally, this compound is reacted with chlorotrifluoroethylene to form the desired product.
Scientific Research Applications
The compound 4-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has potential applications in scientific research. It has been shown to have activity against cancer cells, specifically breast cancer cells. Additionally, it has been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.
Properties
Molecular Formula |
C27H22BrClF3NO2 |
---|---|
Molecular Weight |
564.8 g/mol |
IUPAC Name |
4-(3-bromo-5-methoxy-4-phenylmethoxyphenyl)-6-chloro-9-(trifluoromethyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline |
InChI |
InChI=1S/C27H22BrClF3NO2/c1-34-22-13-16(12-20(28)26(22)35-14-15-6-3-2-4-7-15)24-18-9-5-8-17(18)23-19(27(30,31)32)10-11-21(29)25(23)33-24/h2-8,10-13,17-18,24,33H,9,14H2,1H3 |
InChI Key |
FROGEXUMJSDMBO-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)C2C3CC=CC3C4=C(C=CC(=C4N2)Cl)C(F)(F)F)Br)OCC5=CC=CC=C5 |
Canonical SMILES |
COC1=C(C(=CC(=C1)C2C3CC=CC3C4=C(C=CC(=C4N2)Cl)C(F)(F)F)Br)OCC5=CC=CC=C5 |
Origin of Product |
United States |
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